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Compound of Interest

Compound Name: Emtricitabine-15N,D2

Cat. No.: B12427662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Emtricitabine-15N,D2, a

stable isotope-labeled internal standard crucial for the accurate quantification of the

antiretroviral drug Emtricitabine. This document outlines its chemical and physical properties,

provides detailed experimental protocols for its use in bioanalytical methods, and illustrates its

mechanism of action.

Core Product Information
Emtricitabine-15N,D2 is a high-purity, stable isotope-labeled version of Emtricitabine, a

nucleoside reverse transcriptase inhibitor (NRTI) widely used in the treatment of HIV-1

infection. Its primary application is as an internal standard in analytical techniques such as

liquid chromatography-tandem mass spectrometry (LC-MS/MS) to ensure the accuracy and

precision of pharmacokinetic and therapeutic drug monitoring studies.

CAS Number: 2714436-53-8 (Note: Some suppliers may inconsistently reference the CAS

number of the unlabeled parent compound, 143491-57-0)

Physicochemical Properties
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Property Value

Molecular Formula C₈H₈D₂FN₂¹⁵NO₃S

Molecular Weight ~250.25 g/mol

Appearance White to off-white solid

Synonyms

4-(Amino-15N)-5-fluoro-1-((2R, 5S)-2-

(hydroxymethyl-d2)-1, 3-oxathiolan-5-

yl)pyrimidin-2(1H)-one

Purity and Isotopic Enrichment
While a specific Certificate of Analysis with exact isotopic enrichment is not publicly available, a

purity of 94.17% for 15ND2 Emtricitabine has been reported in literature for standards used in

validated bioanalytical methods.[1]

Mechanism of Action: HIV Reverse Transcriptase
Inhibition
Emtricitabine exerts its antiviral effect by inhibiting the reverse transcriptase enzyme of HIV. As

a nucleoside analog of cytidine, it undergoes intracellular phosphorylation to become its active

triphosphate form. This active metabolite then competes with the natural substrate,

deoxycytidine 5'-triphosphate (dCTP), for incorporation into the growing viral DNA chain. The

lack of a 3'-hydroxyl group on the incorporated Emtricitabine molecule results in the termination

of DNA chain elongation, thus halting viral replication.[2][3][4]
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Caption: Intracellular activation of Emtricitabine and inhibition of HIV reverse transcriptase.

Experimental Protocols: Bioanalytical Quantification
Emtricitabine-15N,D2 is predominantly used as an internal standard for the quantification of

Emtricitabine in biological matrices by LC-MS/MS. The following protocol is a synthesis of

methodologies reported in scientific literature.[1][5]
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LC-MS/MS Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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